5-Amino-2-(2,4-dichlorophenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-amino-2-(2,4-dichlorophenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C10H5Cl2N3O/c11-5-1-2-6(7(12)3-5)10-15-8(4-13)9(14)16-10/h1-3H,14H2
• InChI Key: RXCXPLAPQUUAND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=NC(=C(O2)N)C#N
• Molecular Formula: C10H5Cl2N3O
• Molecular Weight: 254.07 g/mol

Description

5-Amino-2-(2,4-dichlorophenyl)-1,3-oxazole-4-carbonitrile, also known as 5-Amino-2-dichlorophenyl-1,3-oxazole-4-carbonitrile (5-ADPOC), is a heterocyclic compound that has been used in various scientific research applications. 5-ADPOC has been found to have a range of biochemical and physiological effects, making it a useful tool for laboratory experiments.

Scientific Research Applications

Structural and Optical Properties of Oxazole Derivatives

Research into oxazole derivatives, such as the study on the structural and optical properties of 4H-pyrano[3,2-c]quinoline derivatives thin films, reveals significant potential in materials science. These compounds, upon thermal deposition, form nanocrystalline dispersed in an amorphous matrix, retaining their chemical bonds. Their optical properties, determined through spectrophotometric measurements, suggest applications in the development of photovoltaic devices and organic electronics due to their electron transition characteristics and optical energy gaps (Zeyada, El-Nahass, & El-Shabaan, 2016).

Antifungal Activity of Polyheterocyclic Compounds

Investigations into novel polyheterocyclic compounds containing fused 1,2,4-triazine moiety offer insights into the biological activity potential of oxazole derivatives. These studies showcase the synthesis of compounds with significant antifungal properties, suggesting a pathway for developing new antifungal agents (Ibrahim et al., 2008).

Corrosion Inhibition

Studies on pyranopyrazole derivatives, including those structurally related to oxazole compounds, highlight their effectiveness as corrosion inhibitors for metals in acidic solutions. These findings open avenues for the application of oxazole derivatives in materials science, particularly in protecting metals from corrosion, thereby extending their life in industrial applications (Yadav et al., 2016).

Photovoltaic Applications

Research on the photovoltaic properties of oxazole derivatives, specifically 4H-pyrano[3,2-c]quinoline derivatives, and their application in organic–inorganic photodiode fabrication, underscores the potential of these compounds in the development of new photovoltaic devices. These studies demonstrate the compounds' capacity to improve diode parameters and photoconductivity sensitivity, suggesting their utility in enhancing solar energy conversion technologies (Zeyada, El-Nahass, & El-Shabaan, 2016).